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Compound of Interest

Compound Name: LS-102

Cat. No.: B2460127

Introduction

LS-102 is a selective, cell-permeable inhibitor of the E3 ubiquitin ligase Synoviolin (Syvnl).[1]
[2][3] It functions by inhibiting the autoubiquitination of Syvnl1, which plays a crucial role in
endoplasmic reticulum-associated degradation (ERAD) and has been implicated in various
diseases, including rheumatoid arthritis.[1][4] LS-102 has been shown to suppress the
proliferation of rheumatoid synovial cells and reduce the severity of rheumatoid arthritis in
mouse models.[2][3] These application notes provide detailed protocols for the preparation of
LS-102 stock solutions for both in vitro and in vivo research applications.

Quantitative Data Summary

For ease of reference, the key quantitative data for LS-102 are summarized in the table below.
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Property Value Source
Molecular Formula C24H36NsO [51[6]
Molecular Weight 452.60 g/mol [2][5][6]
CAS Number 1456891-34-1 [5][6]
ICso0 (Syvnl autoubiquitination) 35 uM [11121[3]
ICso (Rheumatoid synovial

cells) 5.4 uM [11[51[7]
Solubility in DMSO =50 mg/mL [2]
Storage (Solid) -20°C, protect from light [5]

) -80°C for up to 6 months;
Storage (in Solvent) 20°C for up to 1 month [5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM LS-102 Stock
Solution in DMSO for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of LS-102 in dimethyl
sulfoxide (DMSOQO), a common solvent for in vitro experiments.

Materials:

LS-102 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Equipment:
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e \ortex mixer
e Optional: Sonicator
Procedure:

o Equilibrate LS-102: Allow the vial of LS-102 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

o Weigh LS-102: Accurately weigh out the desired amount of LS-102 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.526 mg of LS-102.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 452.60 g/mol = 0.004526 g = 4.526 mg

e Dissolve in DMSO: Add the appropriate volume of DMSO to the LS-102 powder. For the
example above, add 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly until the LS-102 is completely
dissolved. If necessary, sonication can be used to aid dissolution.[7]

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[5]

Protocol 2: Preparation of LS-102 Formulation for In
Vivo Use

This protocol describes the preparation of an LS-102 formulation suitable for intraperitoneal
(i.p.) injection in animal models. This formulation uses a co-solvent system to enhance
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solubility.

Materials:

e LS-102 powder

e DMSO
 PEG300

e Tween-80

e Saline (0.9% NaCl)
 Sterile tubes
Procedure:

e Prepare the Vehicle: Prepare the vehicle by mixing the solvents in the following ratio: 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

e Dissolve LS-102: First, dissolve the required amount of LS-102 in DMSO.

e Add Co-solvents: Sequentially add PEG300, Tween-80, and saline to the LS-102/DMSO
mixture, ensuring the solution is mixed thoroughly after each addition. The final solution
should be clear.[5]

» Final Concentration: The solubility of LS-102 in this vehicle is = 2.5 mg/mL.[5]

o Administration: The prepared solution should be used immediately.

Visualizations
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Caption: Experimental workflow for preparing LS-102 stock solution.
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Caption: LS-102 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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